![molecular formula C19H25FN2O2 B5690014 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5690014.png)
2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one
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Overview
Description
2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This spirocyclic compound has a unique structure that makes it a promising candidate for drug development, particularly in the field of cancer research.5]undecan-3-one.
Mechanism of Action
The mechanism of action of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site on tubulin and prevents the formation of microtubules, which are necessary for cell division. This leads to cell cycle arrest and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, studies have shown that this compound has low toxicity towards normal cells and tissues, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which could have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for cancer treatment, particularly in cases where traditional chemotherapy has failed. Additionally, this compound has low toxicity towards normal cells and tissues, making it a safer alternative to traditional chemotherapy drugs.
However, there are also limitations to using this compound in lab experiments. One of the main limitations is the difficulty in synthesizing this compound, which can be time-consuming and expensive. Additionally, the mechanism of action of this compound is still not fully understood, which can make it challenging to optimize its use in cancer treatment.
Future Directions
There are several future directions for research on 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one. One direction is to further study the mechanism of action of this compound, particularly its interaction with tubulin. This could lead to the development of more potent and selective tubulin inhibitors for cancer treatment.
Another future direction is to optimize the synthesis method for this compound to improve yield and purity. This could make it more accessible for researchers to study its potential applications in various fields.
Finally, future research could focus on exploring the potential applications of this compound in other fields, such as anti-inflammatory and analgesic drug development. This could expand the potential uses of this compound beyond cancer treatment.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in cancer treatment and other fields. The synthesis method for this compound has been optimized, and studies have shown its potent cytotoxic activity against cancer cells. While there are limitations to using this compound in lab experiments, future research directions could lead to the development of more potent and selective tubulin inhibitors for cancer treatment and other potential applications.
Synthesis Methods
The synthesis of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one involves the reaction of 4-fluoro-2-methylbenzoyl chloride with 2-ethyl-2,9-diazaspiro[5.5]undecan-3-one in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product. This synthesis method has been reported in several scientific journals and has been optimized for high yield and purity.
Scientific Research Applications
2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one has shown promising results in various scientific research applications. One of the most significant applications of this compound is in cancer research. Studies have shown that this compound has potent cytotoxic activity against several cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a crucial mechanism for cancer treatment.
properties
IUPAC Name |
2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN2O2/c1-3-21-13-19(7-6-17(21)23)8-10-22(11-9-19)18(24)16-5-4-15(20)12-14(16)2/h4-5,12H,3,6-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCLATJDMVTGEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCC1=O)CCN(CC2)C(=O)C3=C(C=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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